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Compound of Interest

Compound Name: ProTx-I

Cat. No.: B1573961 Get Quote

Introduction
ProTx-I is a 35-amino acid peptide neurotoxin originally isolated from the venom of the

Peruvian green velvet tarantula, Thrixopelma pruriens.[1] As a member of the inhibitor cystine

knot (ICK) family of peptide toxins, ProTx-I is a valuable molecular tool for studying voltage-

gated ion channels.[2] It is a potent blocker of various sodium (NaV) and T-type calcium (CaV)

channels, making it a critical reagent in neuroscience and drug discovery research.[1][2] Proper

handling, solubilization, and storage of ProTx-I are paramount to ensure its stability and

biological activity in experimental settings. This document provides a detailed protocol for the

solubilization and storage of ProTx-I, intended for researchers, scientists, and drug

development professionals.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the solubilization and

storage of ProTx-I.
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Parameter Value Source(s)

Form Supplied Powder / Lyophilized Solid [2][3]

Recommended Solvent Water or Saline Buffer [2][4]

Maximum Solubility in Water Up to 2 mg/mL [4]

Storage of Lyophilized Powder -20°C [3][4]

Storage of Reconstituted

Solution
Aliquoted at -20°C [4][5][6]

Short-term Storage of Solution Up to 1 month at -20°C

Long-term Storage of Solution Not Recommended [5]

Experimental Protocols
Materials

ProTx-I, lyophilized powder

Sterile, high-purity water (e.g., Milli-Q or equivalent) or a suitable sterile saline buffer

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

-20°C freezer

Protocol for Solubilizing ProTx-I
This protocol is designed to prepare a stock solution of ProTx-I. All procedures should be

performed in a clean laboratory environment using sterile techniques to prevent contamination.

Equilibration: Before opening, allow the vial of lyophilized ProTx-I to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.
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Solvent Addition: Carefully open the vial and add the desired volume of sterile water or saline

buffer. For example, to prepare a 1 mg/mL stock solution from 100 µg of ProTx-I, add 100 µL

of solvent. Do not exceed a concentration of 2 mg/mL in water.[4]

Dissolution: Gently vortex the vial for a few seconds to facilitate dissolution. Avoid vigorous

shaking, as this can cause the peptide to aggregate or denature. If necessary, let the vial sit

at room temperature for a few minutes to ensure the peptide is fully dissolved.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter. If the solution is cloudy or contains precipitates, gentle sonication in a water bath for

a few minutes may aid dissolution.

Protocol for Storing ProTx-I
Proper storage is crucial for maintaining the biological activity of ProTx-I.

Lyophilized Powder:

Upon receipt, store the lyophilized ProTx-I at -20°C in a tightly sealed container.[3][4]

Reconstituted Solution:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted ProTx-I stock solution into smaller, single-use

volumes in sterile, low-protein-binding microcentrifuge tubes.[5][6][7]

Short-Term Storage: For short-term storage (up to one month), store the aliquots at -20°C.

Long-Term Storage: Long-term storage of ProTx-I in solution is not recommended due to the

potential for degradation.[5] If longer-term storage is unavoidable, consider re-lyophilizing the

aliquots.

Handling Stored Solutions: When ready to use a stored aliquot, remove it from the freezer

and allow it to thaw completely at room temperature. Once thawed, gently vortex the tube

before use. Avoid leaving the solution at room temperature for extended periods.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://altabioscience.com/articles/peptide-storage-and-solubility/
https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://www.genscript.com/peptide_storage_and_handling.html
https://www.peptide.com/resources/storage-and-handling-of-peptides/
https://www.lifetein.com/chat/476349-How-long-does-reconstituted-peptide-last-in-fridge
https://www.benchchem.com/product/b1573961?utm_src=pdf-body
https://www.genscript.com/peptide_storage_and_handling.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Storage Solubilization Protocol Solution Storage

Lyophilized ProTx-I Store at -20°C
Upon Receipt

Equilibrate Vial
For Use

Add Solvent
Sterile Water/Buffer

Gentle Vortexing Reconstituted ProTx-I Aliquot Solution Store Aliquots at -20°C
Avoid Freeze-Thaw

Thaw at RT for Use

Click to download full resolution via product page

Caption: Workflow for solubilizing and storing ProTx-I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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